![molecular formula C24H28N2O5 B266076 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one](/img/structure/B266076.png)
3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one, also known as HIPP, is a synthetic compound that has been the subject of extensive scientific research due to its potential therapeutic applications. HIPP belongs to the class of pyrrolone derivatives and has been found to possess a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
Mechanism of Action
The mechanism of action of 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in the regulation of gene expression. Additionally, this compound has been found to inhibit the activity of the protein kinase CK2, which is involved in the regulation of various cellular processes.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the development of various inflammatory diseases. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been found to inhibit the replication of viruses such as hepatitis B and C.
Advantages and Limitations for Lab Experiments
One advantage of using 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its high potency and specificity. This compound has been found to be highly effective in inhibiting the activity of various enzymes and signaling pathways, making it a useful tool for studying these processes. However, one limitation of using this compound in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one. One area of research is the development of more efficient synthesis methods for this compound, which could help to increase its availability for research and potential therapeutic applications. Another area of research is the identification of the specific enzymes and signaling pathways that are targeted by this compound, which could help to elucidate its mechanism of action. Additionally, further studies are needed to investigate the potential therapeutic applications of this compound in various inflammatory diseases, cancers, and viral infections.
Synthesis Methods
The synthesis of 3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one involves a multi-step process that begins with the reaction of 3-methoxypropylamine with ethyl acetoacetate to form the corresponding imine. This imine is then reacted with 4-isobutoxybenzoyl chloride in the presence of a base to produce the desired intermediate. The final step involves the intramolecular cyclization of the intermediate in the presence of a Lewis acid catalyst to yield this compound.
Scientific Research Applications
3-hydroxy-4-(4-isobutoxybenzoyl)-1-(3-methoxypropyl)-5-(4-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory properties, making it a potential treatment for various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been found to exhibit anti-cancer properties, with studies showing that it can inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been found to possess anti-viral properties, making it a potential treatment for viral infections such as hepatitis B and C.
properties
Molecular Formula |
C24H28N2O5 |
---|---|
Molecular Weight |
424.5 g/mol |
IUPAC Name |
(4Z)-4-[hydroxy-[4-(2-methylpropoxy)phenyl]methylidene]-1-(3-methoxypropyl)-5-pyridin-4-ylpyrrolidine-2,3-dione |
InChI |
InChI=1S/C24H28N2O5/c1-16(2)15-31-19-7-5-18(6-8-19)22(27)20-21(17-9-11-25-12-10-17)26(13-4-14-30-3)24(29)23(20)28/h5-12,16,21,27H,4,13-15H2,1-3H3/b22-20- |
InChI Key |
RJANTCOUYFOWSZ-XDOYNYLZSA-N |
Isomeric SMILES |
CC(C)COC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CCCOC)C3=CC=NC=C3)/O |
SMILES |
CC(C)COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCOC)C3=CC=NC=C3)O |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCCOC)C3=CC=NC=C3)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.